Cas no 2223030-97-3 (methyl 6-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate)

• Product Name: methyl 6-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate
• CAS No: 2223030-97-3
• MF: C₁₃H₁₇BClNO₄
• MW: 297.542382955551
• CID: 6318096
• PubChem ID: 165691888
• Update Time: 2025-05-26

methyl 6-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate
• MB18738
• METHYL 6-CHLORO-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PICOLINATE
• 2223030-97-3
• methyl 6-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate
• E85774
• 2-CHLORO-6-(METHOXYCARBONYL)PYRIDINE-4-BORONIC ACID PINACOL ESTER
• 2-Pyridinecarboxylic acid, 6-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester
• methyl 6-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan- 2-yl)pyridine-2-carboxylate
• Methyl 6-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinecarboxylate

• Inchi： 1S/C13H17BClNO4/c1-12(2)13(3,4)20-14(19-12)8-6-9(11(17)18-5)16-10(15)7-8/h6-7H,1-5H3
• InChI Key： SSAVYKAPWOGLAR-UHFFFAOYSA-N
• SMILES： ClC1=CC(B2OC(C)(C)C(C)(C)O2)=CC(C(=O)OC)=N1

Computed Properties

• Exact Mass: 297.0939159g/mol
• Monoisotopic Mass: 297.0939159g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 419.6±45.0 °C(Predicted)
• pka: -1.44±0.10(Predicted)

Additional information on methyl 6-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate

Methyl 6-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate: A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 6-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate (CAS no. 2223030-97-3) is a highly versatile and significant compound in the realm of pharmaceutical chemistry. Its unique structural features make it an invaluable intermediate in the synthesis of various biologically active molecules. This compound belongs to the pyridine carboxylate class, which is widely recognized for its role in medicinal chemistry due to its ability to serve as a building block for more complex drug candidates.

The molecular structure of methyl 6-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate incorporates several key functional groups that enhance its utility in synthetic pathways. The presence of a chloro substituent at the 6-position of the pyridine ring provides a reactive site for further functionalization via cross-coupling reactions. Additionally, the boronic ester group (derived from the tetramethyloligoethylene glycol boronate ester) at the 3-position enables palladium-catalyzed coupling reactions with a wide range of aryl and vinyl halides. These characteristics make it an excellent candidate for constructing complex heterocyclic frameworks.

In recent years, there has been a growing interest in the development of novel therapeutic agents targeting various diseases. The compound methyl 6-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate has been extensively studied for its potential applications in drug discovery. Its ability to undergo efficient cross-coupling reactions has been leveraged in the synthesis of small molecule inhibitors that modulate key biological pathways. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in cancer metabolism and inflammation.

One of the most notable applications of methyl 6-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate is in the synthesis of kinase inhibitors. Kinases are a class of enzymes that play crucial roles in cell signaling and are often dysregulated in diseases such as cancer. By incorporating this compound into drug candidates, researchers have been able to develop potent and selective kinase inhibitors that exhibit improved pharmacokinetic properties. The boronic ester functionality allows for easy introduction into libraries of compounds that can be screened for biological activity.

The synthesis of methyl 6-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the preparation of a halogenated pyridine derivative followed by boronation using a tetramethyloligoethylene glycol boronate ester reagent. This sequence demonstrates the compound's compatibility with boronation protocols and its readiness to participate in subsequent cross-coupling reactions.

Advances in synthetic methodologies have further enhanced the applicability of methyl 6-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate. For example, recent developments in transition metal catalysis have enabled more efficient and scalable cross-coupling reactions. These improvements have not only streamlined the synthesis of this compound but also expanded its use in constructing complex molecular architectures. Such advancements are crucial for accelerating drug discovery efforts and bringing new therapeutic agents to market.

The pharmaceutical industry continues to rely on intermediates like methyl 6-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborlanan-yll)pyridinecarbonyl methyl ester (CAS no. 2223030 -97 -3) due to their reliability and versatility. Their role in facilitating rapid and efficient synthesis is indispensable for researchers working on next-generation drugs. As our understanding of biological targets improves and new synthetic techniques emerge，the demand for high-quality intermediates such as this one is expected to grow.

In conclusion，methyl 6-chloro - 3 - (4 , 4 , 5 , 5 - tetramethy l - l , 3 , 2 - dioxaborol an - l - yl ) p y rid ine - l car box yl ate represents a cornerstone in modern pharmaceutical synthesis。 Its unique structural attributes and reactivity profile make it an indispensable tool for medicinal chemists。 As research progresses，we can anticipate even broader applications for this compound，further solidifying its importance in drug development pipelines worldwide。